Cas no 1893330-54-5 (3-methyl-7-(trifluoromethyl)-2H-isoquinolin-1-one)

• Product Name: 3-methyl-7-(trifluoromethyl)-2H-isoquinolin-1-one
• CAS No: 1893330-54-5
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• MDL: MFCD31697824
• CID: 5104258
• PubChem ID: 115063020
• Update Time: 2026-03-03

3-methyl-7-(trifluoromethyl)-2H-isoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-7-(trifluoromethyl)-1-isoquinolinol
• 1(2H)-Isoquinolinone, 3-methyl-7-(trifluoromethyl)-
• 3-methyl-7-(trifluoromethyl)-2H-isoquinolin-1-one
• AS-84582
• MFCD31697824
• 3-methyl-7-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one
• 1893330-54-5
• P18236
• PB41538

• MDL： MFCD31697824
• Inchi： 1S/C11H8F3NO/c1-6-4-7-2-3-8(11(12,13)14)5-9(7)10(16)15-6/h2-5H,1H3,(H,15,16)
• InChI Key： NZVFCGPIZPRTBK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(C(F)(F)F)=C2)C=C(C)N1

Computed Properties

• Exact Mass: 227.05579836g/mol
• Monoisotopic Mass: 227.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 3-methyl-7-(trifluoromethyl)-2H-isoquinolin-1-one

3-Methyl-7-(trifluoromethyl)-2H-isoquinolin-1-one (CAS No. 1893330-54-5): An Overview of a Promising Compound in Medicinal Chemistry

3-Methyl-7-(trifluoromethyl)-2H-isoquinolin-1-one (CAS No. 1893330-54-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the isoquinoline family, a class of heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-methyl-7-(trifluoromethyl)-2H-isoquinolin-1-one is characterized by a central isoquinoline ring with a methyl group at the 3-position and a trifluoromethyl group at the 7-position. The presence of these substituents imparts specific chemical and biological properties to the molecule, making it an attractive candidate for further research and development.

Recent studies have highlighted the potential of 3-methyl-7-(trifluoromethyl)-2H-isoquinolin-1-one in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, a major mediator of inflammation.

In addition to its anti-inflammatory properties, 3-methyl-7-(trifluoromethyl)-2H-isoquinolin-1-one has shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound exhibited potent cytotoxic effects against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, suggesting its potential as a novel anticancer agent.

The neuroprotective effects of 3-methyl-7-(trifluoromethyl)-2H-isoquinolin-1-one have also been explored. In a preclinical study using animal models of neurodegenerative diseases, researchers observed that this compound significantly reduced neuronal damage and improved cognitive function. The neuroprotective effects are believed to be mediated through its ability to modulate oxidative stress and inflammation in the brain.

The pharmacokinetic properties of 3-methyl-7-(trifluoromethyl)-2H-isoquinolin-1-one have been extensively studied to assess its suitability for therapeutic use. Data from preclinical studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic dosing regimens.

To further evaluate the safety and efficacy of 3-methyl-7-(trifluoromethyl)-2H-isoquinolin-1-one, several clinical trials are currently underway. These trials aim to investigate its potential as a treatment for inflammatory diseases, cancer, and neurodegenerative disorders. Early results from phase I trials have shown promising safety profiles with no significant adverse effects reported at therapeutic doses.

In conclusion, 3-methyl-7-(trifluoromethyl)-2H-isoquinolin-1-one (CAS No. 1893330-54-5) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.